Vanadium oxytrichloride
Cl3H3OV
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CAS Number
Product Name
IUPAC Name
Molecular Formula
Cl3H3OV
Molecular Weight
InChI
InChI Key
SMILES
Solubility
Soluble, but decomposes in cold water (20-25 °C); can decompose violently in water
Soluble in methanol, ethyl ether, acetone
Completely miscible with many hydrocarbons and nonpolar metal halides (e.g., TiCl4)
Synonyms
Canonical SMILES
Catalysis:
VOCl3 acts as an efficient catalyst in numerous chemical reactions, including:
- Olefin polymerization: It plays a crucial role in the production of various polyolefins, essential building blocks for plastics and other polymers []. Vanadium-based catalysts, including VOCl3, offer advantages like high activity, stereoselectivity (control over polymer structure), and broad applicability for different monomers [].
- Organic synthesis: VOCl3 can be used as a Lewis acid catalyst in various organic reactions, such as Friedel-Crafts reactions and Diels-Alder cycloadditions []. Its ability to accept electron pairs from reactants facilitates bond formation and reaction progress.
Material Science:
Vanadium oxytrichloride finds applications in the synthesis and characterization of novel materials, including:
- Precursor for vanadium-based materials: VOCl3 serves as a starting material for preparing various vanadium oxides, which exhibit diverse properties with potential applications in batteries, catalysts, and sensors [].
- Electrolyte component: Research explores VOCl3 as a potential electrolyte component in lithium-ion batteries due to its ability to improve ionic conductivity and electrochemical stability [].
Other Research Applications:
Beyond the aforementioned areas, VOCl3 is also being explored in:
- Biomedical research: Studies investigate the potential of VOCl3 derivatives for their anti-cancer and anti-microbial properties [].
- Analytical chemistry: VOCl3 can be used as a complexation agent in analytical techniques like solvent extraction for separating and concentrating specific metal ions [].
Vanadium oxytrichloride, with the chemical formula , is an inorganic compound characterized as a yellow distillable liquid that readily hydrolyzes in air. This compound features vanadium in the +5 oxidation state, making it diamagnetic and tetrahedral in structure, with bond angles of approximately 111° for O-V-Cl and 108° for Cl-V-Cl. The bond lengths are measured at 157 pm for V-O and 214 pm for V-Cl. Vanadium oxytrichloride is a strong oxidizing agent and is soluble in nonpolar solvents like benzene and dichloromethane
Vanadium oxytrichloride is a corrosive and toxic compound. It can cause severe irritation and burns upon contact with skin and eyes. Inhalation of VOCl₃ fumes can irritate the respiratory tract. Exposure to high concentrations may lead to lung damage []. Vanadium oxytrichloride is also a strong oxidizing agent and can react vigorously with organic materials and reducing agents [].Safety Precautions:
- Hydrolysis: It hydrolyzes quickly, producing vanadium pentoxide and hydrochloric acid:
- Alcoholysis: The compound reacts with alcohols to form alkoxides:
- Adduct Formation: As a Lewis acid, it forms adducts with bases, transitioning from tetrahedral to octahedral geometry:
- Interconversion: It can be used to synthesize other vanadium compounds, such as vanadium oxydichloride
Vanadium oxytrichloride can be synthesized through several methods:
- Chlorination of Vanadium Pentoxide:This reaction typically occurs at temperatures near 600 °C.
- Chlorination using Thionyl Chloride:
- Chlorination of Vanadium(III) Oxide:
These methods highlight the versatility of vanadium compounds in synthetic chemistry .
- Chlorination of Vanadium Pentoxide:
Vanadium oxytrichloride finds applications in various fields:
- Organic Synthesis: It serves as a reagent for oxidative coupling reactions involving phenols and anisoles.
- Catalysis: The compound acts as a catalyst or precatalyst in the production of ethylene-propylene rubbers.
- Material Science: Its reactivity makes it useful in synthesizing other vanadium compounds and materials .
Interactions involving vanadium oxytrichloride primarily focus on its reactivity with water and organic solvents. When exposed to moisture, it decomposes to produce hydrochloric acid and vanadic acid, indicating its corrosive nature. Studies have also explored its interactions with various organic molecules, assessing its potential as a catalyst or reagent in organic reactions .
Similar Compounds: Comparison with Other Compounds
Several compounds share similarities with vanadium oxytrichloride, each exhibiting unique properties:
| Compound Name | Formula | Oxidation State | Key Characteristics |
|---|---|---|---|
| Vanadium Pentoxide | +5 | A common oxidation state for vanadium; used as a catalyst. | |
| Vanadium Dichloride | +4 | Less oxidizing than ; used in different synthesis processes. | |
| Vanadyl Chloride | +4 | Similar structure but different reactivity compared to . |
Vanadium oxytrichloride is unique due to its strong oxidizing properties and its ability to participate in diverse
Physical Description
Liquid
Color/Form
Yellow liquid, emitting red fumes on exposure to air
Fuming red-yellow liquid
Boiling Point
126 to 127 °C
Vapor Density
Density
1.829 g/cu cm
Odor
Melting Point
-77 °C
GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 5 of 102 companies. For more detailed information, please visit ECHA C&L website;
Of the 9 notification(s) provided by 97 of 102 companies with hazard statement code(s):;
H301 (96.91%): Toxic if swallowed [Danger Acute toxicity, oral];
H311 (34.02%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H318 (34.02%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H411 (34.02%): Toxic to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Vapor Pressure
Pictograms
Corrosive;Acute Toxic;Environmental Hazard
Other CAS
Associated Chemicals
Wikipedia
Vanadium(V) oxytrichloride
Use Classification
Methods of Manufacturing
... Produced by the reaction of vanadium pentoxide and carbon with chlorine gas.
Prepared by the action of dry Cl2 on V2O3 or V2O5.
General Manufacturing Information
Vanadium, trichlorooxo-, (T-4)-: ACTIVE
By USA industrial usage VO(2+) is vanadyl, but this leads to ambiguity for vanadium oxydichloride and vanadium oxytrichloride. Ambiguity is avoided by referring to these forms as vanadium oxydichloride and vanadium oxytrichloride. The terms vanadite and hypovanadate are also applied to these oxy salts.
Under environmental conditions, vanadium may exist in oxidation states +3, +4, and +5. V3+ and V4+ act as cations, but V5+, the most common form in the aquatic environment, reacts both as a cation and anionically as an analogue of phosphate. /Vanadium ions/
Storage Conditions
Keep tightly closed.
Containers of vanadium shall be kept tightly closed at all times when not in use. Containers shall be stored in a safe manner to minimize accidental breakage, spillage, or contact with moisture. Combustible materials, such as finely ground vanadium carbide, vanadium aluminum alloys, vanadium metal, or ferrovanadium should be kept away from heat, sparks, or flames. /Vanadium compounds/
Interactions
Stability Shelf Life
...Emitting red fumes on exposure to moist air. ...Decomposes in presence of moisture into vanadic acid and hydrochloric acid. When a small quantity of water is added, it becomes thick and almost blood-red because of formation of vanadic acid.
Dates
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